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Compound of Interest

Compound Name: 1-(2-Propynyl)cyclohexan-1-ol

Cat. No.: B101321 Get Quote

An In-depth Technical Guide on the Potential Hazards and Safety Precautions for 1-(2-
Propynyl)cyclohexan-1-ol

Chemical Identification and Overview
Chemical Name: 1-(2-Propynyl)cyclohexan-1-ol Synonyms: 1-(2-propyn-1-yl)cyclohexanol, 1-

(Prop-2-yn-1-yl)cyclohexan-1-ol[1][2] CAS Number: 19135-08-1[1][2] Molecular Formula:

C₉H₁₄O[1][2] Molecular Weight: 138.21 g/mol [1][2]

This document provides a comprehensive technical overview of the potential hazards and

essential safety precautions for 1-(2-Propynyl)cyclohexan-1-ol, a compound utilized in

laboratory and chemical synthesis settings. Adherence to the safety protocols outlined herein is

critical for minimizing risks to personnel and the environment.

Hazard Identification and GHS Classification
1-(2-Propynyl)cyclohexan-1-ol is classified as an irritant. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications based

on available data.[1]

Table 1: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin
Corrosion/Irrit
ation

2
H315: Causes
skin irritation

Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

Warning

| Specific Target Organ Toxicity (Single Exposure); Respiratory Tract Irritation | 3 | H335: May

cause respiratory irritation | | Warning |

Source: PubChem CID 87938[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-(2-Propynyl)cyclohexan-1-ol is
presented below. These properties are essential for understanding its behavior and for

implementing appropriate storage and handling procedures.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Weight 138.21 g/mol PubChem[1]

Molecular Formula C₉H₁₄O PubChem[1]

Physical State Solid (at STP) Fisher Scientific[3]

Melting Point 46 - 47 °C / 114.8 - 116.6 °F Fisher Scientific[3]

LogP (Octanol/Water Partition

Coefficient)
1.7049 ChemScene[2]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

| Rotatable Bond Count | 1 | ChemScene[2] |

Detailed Safety Protocols and Methodologies
Strict adherence to established safety protocols is mandatory when handling 1-(2-
Propynyl)cyclohexan-1-ol. The following sections detail the necessary precautions and

emergency procedures.

Personal Protective Equipment (PPE)
A risk assessment should always precede handling. The following PPE is recommended to

minimize exposure.

Eye Protection: Wear chemical safety goggles and a face shield that conform to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing, such

as a lab coat, to prevent skin exposure.[3]

Respiratory Protection: If vapors or aerosols are generated, or if working outside of a fume

hood, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[5] Ensure

proper maintenance and testing of respiratory devices.
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Safe Handling and Storage
Handling:

Work under a chemical fume hood to minimize inhalation of vapors.[4]

Avoid contact with skin, eyes, and clothing.[3]

Do not ingest or inhale the substance.[3]

Keep away from open flames, hot surfaces, and sources of ignition.[5]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Wash hands thoroughly after handling.[4]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store locked up.

Keep away from heat and sources of ignition.[5]

Start: Prepare to Handle
1-(2-Propynyl)cyclohexan-1-ol 1. Conduct Risk Assessment 2. Don Appropriate PPE

(Goggles, Gloves, Lab Coat)
3. Work Inside a

Certified Fume Hood

4. Handle Chemical
(Avoid ignition sources,
use non-sparking tools)

5. Decontaminate Work Area
& Clean Up Spills Promptly

6. Store Properly
(Tightly sealed, cool,

well-ventilated, locked)
End

Click to download full resolution via product page

Caption: General workflow for safely handling 1-(2-Propynyl)cyclohexan-1-ol.

Emergency Procedures: First Aid
Immediate action is required in case of exposure. Always show the Safety Data Sheet (SDS) to

the attending physician.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If

symptoms persist, call a physician.[5]
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Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water and soap for at least 15 minutes.[3]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Immediately call an

ophthalmologist.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Call a physician immediately.[3]
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Caption: Decision logic for first-aid response to exposure incidents.

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate hazards.

Evacuate Personnel: Clear the area of all non-essential personnel and move upwind.

Ensure Ventilation: Ensure adequate ventilation in the affected area.

Remove Ignition Sources: Eliminate all potential sources of ignition (sparks, flames, hot

surfaces).[6]
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Containment: Prevent the product from entering drains by using barriers or covering drains.

Absorption: For liquid spills, take up the material with a liquid-absorbent, inert material (e.g.,

Chemizorb®, sand, earth).

Collection and Disposal: Collect the absorbed material and place it in suitable, closed

containers for disposal.

Decontamination: Clean the affected area thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).

Specific Hazards: The substance is combustible.[4][7] Containers may explode when heated.

[4][7] Thermal decomposition can release irritating gases and vapors.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][7]

Toxicological Information
The toxicological properties of 1-(2-Propynyl)cyclohexan-1-ol have not been fully

investigated.[3] However, based on its GHS classification, the following effects are anticipated:

Inhalation: May cause respiratory tract irritation.[1] High concentrations of vapors may lead

to symptoms like headache, dizziness, and drowsiness, similar to other alcohols.[6][8]

Skin Contact: Causes skin irritation.[1] Prolonged or repeated contact may lead to dryness or

dermatitis.[6]

Eye Contact: Causes serious eye irritation, which can result in redness, pain, and watering.

[1][8]

Ingestion: Accidental ingestion may be harmful.
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No specific data is available regarding mutagenic, carcinogenic, or reproductive effects for this

compound.[3]

Disposal Considerations
All waste materials must be disposed of in accordance with federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material. Do not allow the chemical to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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